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Compound of Interest

Compound Name: Barium antimonate

Cat. No.: B094493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Barium antimonate (CAS No. 15600-59-6) is an inorganic compound with the chemical

formula BaSb₂O₆ or Ba(SbO₃)₂.[1] It belongs to the family of mixed-metal oxides and is

primarily recognized for its applications in materials science, particularly in the production of

ceramics and electronic components.[1] This technical guide provides a comprehensive

overview of the known properties, synthesis, and potential research avenues for barium
antimonate, with a focus on aspects relevant to scientific and industrial research.

Chemical and Physical Properties
While specific experimental data for barium antimonate is limited in publicly available

literature, the following table summarizes its known and inferred properties.
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Property Value/Description Citation

CAS Number 15600-59-6

Molecular Formula
Ba₃O₈Sb₂ (often represented

as BaSb₂O₆ or Ba(SbO₃)₂)

Molecular Weight 783.5 g/mol

IUPAC Name barium(2+);distiborate

Appearance
Not specified, likely a solid

powder.

Crystal Structure
Typically described as having

a pyrochlore-like structure.

Key Properties

High thermal stability, UV

resistance, and notable

dielectric properties.

Solubility

No specific data available.

Generally, mixed-metal oxides

have low solubility in water.

Melting Point

Not specified. High thermal

stability suggests a high

melting point.

Density No specific data available.

Synthesis of Barium Antimonate
The primary method for synthesizing barium antimonate is through a high-temperature solid-

state reaction.[1] This conventional technique is widely used for producing polycrystalline

ceramic materials.

Experimental Protocol: Solid-State Synthesis
Objective: To synthesize polycrystalline barium antimonate.

Materials:
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Barium carbonate (BaCO₃) or Barium oxide (BaO)

Antimony pentoxide (Sb₂O₅)

Mortar and pestle (agate or alumina)

Alumina crucible

High-temperature furnace

Methodology:

Stoichiometric Mixing: Accurately weigh stoichiometric amounts of the barium precursor

(BaCO₃ or BaO) and antimony pentoxide (Sb₂O₅).

Homogenization: Intimately mix the precursors using a mortar and pestle to ensure a

homogeneous powder mixture.

Calcination: Transfer the homogenized powder to an alumina crucible. Place the crucible in a

high-temperature furnace.

Heating Profile: Heat the mixture in air to approximately 1200°C.[1] The reaction temperature

and duration are critical parameters that influence the completeness of the reaction and the

crystallinity of the final product. A typical duration can be several hours.

Cooling and Characterization: After the calcination period, allow the furnace to cool down to

room temperature. The resulting product is barium antimonate. Characterization can be

performed using techniques such as X-ray diffraction (XRD) to confirm the crystal structure.

A flowchart of the solid-state synthesis of Barium Antimonate.

Applications
Barium antimonate's properties make it suitable for specialized industrial applications:

Opacifier in Enamels: It has been utilized as an opacifying agent in enamels applied to cast

iron.[1]
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Varistor-Ceramic Compositions: It serves as a useful additive in varistor-ceramics, which are

materials with non-linear voltage-current characteristics used in surge protectors.[1]

Flame Retardants: Its high thermal stability suggests potential use in flame-retardant

materials.

Biological Activity and Relevance to Drug
Development
Currently, there is a significant lack of publicly available scientific literature on the biological

activity, cytotoxicity, or potential therapeutic applications of barium antimonate specifically.

The primary focus of research on this compound has been within materials science.

For a comprehensive understanding, it is important to consider the known biological effects of

its constituent elements, barium and antimony, while exercising caution that these properties

may not be directly applicable to the compound form of barium antimonate.

Antimony Compounds in Medicine: Certain antimony-containing compounds, such as

meglumine antimoniate and sodium stibogluconate, have a long history of use as

antiparasitic drugs, particularly for the treatment of leishmaniasis. These compounds are

generally considered prodrugs that are metabolized to the more toxic trivalent antimony

species.

Toxicity of Barium: The toxicity of barium is highly dependent on its solubility. Soluble barium

salts can be toxic, primarily affecting muscle function by interfering with potassium channels.

Insoluble barium compounds, such as barium sulfate, are used as contrast agents in medical

imaging due to their low toxicity and high radio-opacity.

Given that barium antimonate is a mixed-metal oxide with likely low aqueous solubility, its

toxicological profile is expected to be different from that of soluble barium or antimony salts.

However, without specific studies on barium antimonate, any discussion of its biological

effects remains speculative. The pyrochlore structure, which barium antimonate exhibits, is

found in some materials being investigated for biomedical applications, such as in

photocatalysis for regenerative medicine, but this is a broad area of research and not specific

to barium antimonate.
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The relationship between Barium Antimonate's structure, properties, and applications.

Conclusion and Future Perspectives
Barium antimonate is a material with well-defined applications in the ceramics and electronics

industries, stemming from its robust physical and chemical properties. Its synthesis via solid-

state reaction is a standard and scalable method. However, for the compound to be considered

in the realm of drug development or for any biological application, a significant amount of

fundamental research is required. Future studies would need to focus on:

Detailed Physicochemical Characterization: Including precise measurements of solubility,

melting point, density, and surface properties.

Toxicology and Biocompatibility: In vitro and in vivo studies to determine the cytotoxicity and

biocompatibility of barium antimonate are essential first steps.

Biological Activity Screening: Systematic screening of the compound for any potential

therapeutic effects, such as antimicrobial or anticancer activity.

Until such data becomes available, barium antimonate remains a material of interest primarily

to materials scientists and engineers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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